Cas no 47132-16-1 (()-TRANS-10-HYDROXYNORTRIPTYLINE)
(E) - 10 hydroxyorthotriptyline (e-10-oh-nt) is a metabolite of nortriptyline (hy-b1417) Nortriptyline is a tricyclic antidepressant and the main active metabolite of amitriptyline (hy-b0527a). In vitro, e-10-oh-nt as an inhibitor of norepinephrine neural uptake was about 50% of nortriptyline, showing weak anticholinergic effects in humans

47132-16-1 structure
Product Name:()-TRANS-10-HYDROXYNORTRIPTYLINE
CAS No:47132-16-1
Molecular Formula:C19H21NO
Molecular Weight:279.376145124435
CID:930750
PubChem ID:6440567
()-TRANS-10-HYDROXYNORTRIPTYLINE Properties
Names and Identifiers
-
- ()-TRANS-10-HYDROXYNORTRIPTYLINE
- (+)-E-10-OH-NT
- (E)-10-Hydroxynortriptyline
- (E)-10-Hydroxynortriptyline Maleate
- 10-Hydroxy-(E)-nortriptyline Maleate
- 5-[3-methylamino-propylidene]-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-10-ol
- 5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (5E)-, (2Z)-2-butenedioate (1:1)
- E-10-hydroxynortriptyline
- trans-10-Hydroxy Nortriptyline Maleate
- trans-10-Hydroxynortriptylin
- E-10-OH-NT
- HY-U00050
- 112839-35-7
- AKOS040756245
- 5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (5E)-(+)-
- E-10-OH-nortriptyline
- 47132-16-1
- (2E)-2-[3-(methylamino)propylidene]tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-9-ol
- UNII-CD85QI7QOV
- CS-0021940
- 5H-DIBENZO(A,D)CYCLOHEPTEN-10-OL, 10,11-DIHYDRO-5-(3-(METHYLAMINO)PROPYLIDENE)-, (5E)-
- trans-10-Hydroxynortriptyline
- UNII-OT3006Y33U
- SCHEMBL2739084
- UNII-K2M3MUO01G
- (E)-10-Hydroxy Nortriptyline
- (2E)-2-[3-(methylamino)propylidene]tricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-9-ol
- 10-Hydroxynortriptyline, (E)-(+)-
- 10-Hydroxy-(E)-nortriptyline
- 10-Hydroxynortriptyline, (E)-(-)-
- (E)-10,11-Dihydro-5-(3-(methylamino)propylidene)-5H-dibenzo(a,d)cyclohepten-10-ol
- (E)-10-Hydroxy Nortriptyline maleate
- G12188
- MS-23967
- 5H-DIBENZO(A,D)CYCLOHEPTEN-10-OL, 10,11-DIHYDRO-5-(3-(METHYLAMINO)PROPYLIDENE)-, (5E)-(-)-
- (E)-5-(3-(Methylamino)propylidene)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-ol
- OT3006Y33U
- (5E)-10,11-DIHYDRO-5-(3-(METHYLAMINO)PROPYLIDENE)-5H-DIBENZO(A,D)CYCLOHEPTEN-10-OL
- K2M3MUO01G
- 112839-36-8
- 10-HYDROXYNORTRIPTYLINE, (E)-(+/-)-
- CD85QI7QOV
- 5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-Dihydro-5-(3-(methylamino)propylidene)-
- 10-Hydroxynortriptyline, (E)-
- trans-10-hydroxy Nortriptyline
- SMP2_000114
- (-)-E-10-OH-NT
- 5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (E)-(-)-
- CHEMBL5174395
- 5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (E)-
-
- InChIKey: VAGXZGJKNUNLHK-LFIBNONCSA-N
- Inchi: InChI=1S/C19H21NO/c1-20-12-6-11-16-15-8-3-2-7-14(15)13-19(21)18-10-5-4-9-17(16)18/h2-5,7-11,19-21H,6,12-13H2,1H3/b16-11+
- SMILES: CNCCC=C1C2=CC=CC=C2CC(C3=CC=CC=C31)O
Computed Properties
- Exact Mass: 279.162314
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 279.162314
- Heavy Atom Count: 21
- Complexity: 365
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 32.3
Experimental Properties
- LogP: 3.70820
- PSA: 32.26000
- Boiling Point: 462.3°Cat760mmHg
- Flash Point: 142.1°C
- Density: 1.164
()-TRANS-10-HYDROXYNORTRIPTYLINE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00722G-5mg |
5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (E)- |
47132-16-1 | ≥90% | 5mg |
$229.00 | 2024-05-01 | |
ChemScence | CS-0021940-5mg |
(E)-10-Hydroxynortriptyline |
47132-16-1 | 99.66% | 5mg |
$550.0 | 2022-04-27 | |
eNovation Chemicals LLC | Y1250986-5mg |
5H-Dibenzo(a,d)cyclohepten-10-ol, 10,11-dihydro-5-(3-(methylamino)propylidene)-, (E)- |
47132-16-1 | 99% | 5mg |
$1100 | 2024-06-07 | |
MedChemExpress | HY-U00050-5mg |
(E)-10-Hydroxynortriptyline |
47132-16-1 | 99.66% | 5mg |
¥6300 | 2024-04-18 | |
TRC | H948877-5mg |
10-Hydroxy-(E)-nortriptyline |
47132-16-1 | 5mg |
$ 190.00 | 2023-04-15 |
()-TRANS-10-HYDROXYNORTRIPTYLINE Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:47132-16-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
()-TRANS-10-HYDROXYNORTRIPTYLINE Related Literature
-
Haruna Mizutani,Ryouta Kawanishi,Kazutaka Shibatomi Chem. Commun., 2021,57, 6676-6679
-
Wenchang Wei,Zheng Liu,Chuxin Liang,Guo-Cheng Han,Jiaxing Han RSC Adv., 2020,10, 17816-17828
-
Giulio Caracciolo,Reihaneh Safavi-Sohi,Reza Malekzadeh,Hossein Poustchi,Mahdi Vasighi,Riccardo Zenezini Chiozzi,Anna Laura Capriotti,Aldo Laganà,Mohammad Hajipour,Angelina Di Carlo,Damiano Caputo,Haniyeh Aghaverdi,Massimiliano Papi,Valentina Palmieri,Angela Santoni,Sara Palchetti,Luca Digiacomo,Daniela Pozzi,Kenneth S. Suslick Nanoscale Horiz., 2020,5, 372-372
-
Elena A. Rozhkova,Byeongdu Lee,Judy A. Prasad,Yuzi Liu,Elena V. Shevchenko Nanoscale, 2019,11, 19285-19290
-
5. Front matter
-
Julien Pinaud,Patrick Lacroix-Desmazes,Loic Pichavant,Valérie Héroguez RSC Adv., 2019,9, 27789-27799
-
D. J. Strohecker,V. M. Lynch,B. J. Holliday,R. A. Jones Dalton Trans., 2017,46, 7733-7742
-
Micholas Dean Smith,J. Srinivasa Rao,Luis Cruz Phys. Chem. Chem. Phys., 2014,16, 13069-13073
-
Beya Haouas,Najwa Sbei,Hana Ayari,M. Lamine Benkhoud New J. Chem., 2018,42, 11776-11781
Recommended suppliers
Amadis Chemical Company Limited
(CAS:47132-16-1)()-TRANS-10-HYDROXYNORTRIPTYLINE

Purity:99%
Quantity:5mg
Price($):351.0